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Compound Focus: Benzylideneacetone

Cat. No.: S588542

Property Specification / Value

Recommended Storage Temperature < 20°C (68°F) [1] [2]

Physical State at Room Temp Low Melting Solid [1]

Melting Point 39 - 42 °C (102.2 - 107.6 °F) [1] [2]

Light Sensitivity Light Sensitive; color darkens upon exposure [1]
Flammability Combustible Solid [2]

Vapor Pressure 0.01 mm Hg at 25 °C [1] [2]

Frequently Asked Questions & Troubleshooting

e FAQ 1: What is the primary stability concern when storing benzylideneacetone? The two most
critical factors are temperature and light exposure. The chemical must be stored at or below 20°C [1]
[2] and is documented as Light Sensitive, with its color known to darken when exposed to light [1].

Heat can accelerate decomposition, and light can degrade its quality.
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e FAQ 2: My stored benzylideneacetone has turned from pale yellow to a deep color. Is it still
usable? A color change indicates light-induced degradation. For applications requiring high purity
(e.g., synthesis of pharmaceuticals or specific organic compounds), the material's integrity is likely
compromised and it should not be used. For less critical applications, you may attempt purification

(e.g., recrystallization), but it is generally safer to dispose of the degraded material properly.

e FAQ 3: What are the key safety precautions for handling benzylideneacetone? Consult the Safety

Data Sheet (SDS) for comprehensive instructions. Key precautions include:

o Skin Contact: It is a skin irritant and may cause sensitization. Wear suitable protective clothing
and gloves [1].

o Eye Protection: Wear eyeshields or face protection. In case of contact, rinse immediately with
plenty of water and seek medical advice [1] [2].

o Inhalation: Avoid breathing dust [1].

o General: Use in a well-ventilated area and keep the container tightly closed when not in use

[1].

Experimental Protocol: Synthesis of
Benzylideneacetone

The following is a common laboratory-scale procedure for the synthesis of benzylideneacetone via the

Claisen-Schmidt condensation [3].

Principle: This synthesis involves a base-catalyzed condensation reaction between benzaldehyde and

acetone.

Materials and Reagents:

e Benzaldehyde

e Acetone

e Sodium Hydroxide (NaOH), 10% aqueous solution
e Hydrochloric Acid (HCI), diluted

¢ Dichloromethane (CH2Clz)

e Anhydrous Sodium Sulfate (Naz2S0Oa4)

Procedure:

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s588542?utm_src=pdf-body
https://www.smolecule.com/products/s588542?utm_src=pdf-body
https://www.chemicalbook.com/CASEN_122-57-6.htm
https://www.chemicalbook.com/CASEN_122-57-6.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/w288101?srsltid=AfmBOooGLNoDIWHx3JT_Ez8WBcDCU5pi6vbovf_rdprjv4ay8PWR-AAM
https://www.chemicalbook.com/CASEN_122-57-6.htm
https://www.chemicalbook.com/CASEN_122-57-6.htm
https://www.smolecule.com/products/s588542?utm_src=pdf-body
https://www.smolecule.com/products/s588542?utm_src=pdf-body
https://www.sciencedirect.com/topics/chemistry/benzylideneacetone
https://www.smolecule.com/products/s588542?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Reaction: In a 100 ml Erlenmeyer flask with magnetic stirring, combine 4.25 g of benzaldehyde and 8
ml of acetone.

e Catalyst Addition: Slowly add 1 ml of 10% aqueous NaOH to the mixture.

e Temperature Control: Place the flask in a water bath maintained at 25-30 °C and stir the reaction for
90 minutes [3].

¢ Acidification: After the reaction time, slowly add diluted HCI while monitoring with pH paper until the
mixture is acidic.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with two 15 ml
portions of dichloromethane.

¢ Drying: Combine the organic (dichloromethane) extracts and wash with 15 ml of water. Dry the
organic layer over anhydrous sodium sulfate.

¢ Isolation: Filter the solution to remove the drying agent and remove the volatile solvent using a rotary
evaporator. The product is obtained as a low-melting-point solid [3].

¢ Purification (Optional): The crude solid can be purified through recrystallization if necessary.

Storage Stability Decision Workflow

To help visualize the key factors in maintaining benzylideneacetone stability, here is a workflow diagram

that outlines the storage requirements and troubleshooting logic.
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Diagram 1: A workflow for assessing and maintaining benzylideneacetone storage stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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